Cas no 898407-02-8 (N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methylphenyl)ethanediamide)

• Product Name: N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methylphenyl)ethanediamide
• CAS No: 898407-02-8
• MF: C₂₄H₃₁N₃O₄S
• MW: 457.585644960403
• CID: 5958912
• PubChem ID: 16829792
• Update Time: 2025-07-15

N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methylphenyl)ethanediamide
• Ethanediamide, N1-[2-[1-[(2,5-dimethylphenyl)sulfonyl]-2-piperidinyl]ethyl]-N2-(3-methylphenyl)-
• AKOS024661328
• N-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(3-methylphenyl)ethanediamide
• N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(m-tolyl)oxalamide
• F2571-0566
• N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(3-methylphenyl)oxamide
• 898407-02-8

• Inchi： 1S/C24H31N3O4S/c1-17-7-6-8-20(15-17)26-24(29)23(28)25-13-12-21-9-4-5-14-27(21)32(30,31)22-16-18(2)10-11-19(22)3/h6-8,10-11,15-16,21H,4-5,9,12-14H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key： KPHANFYXYGMDJP-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 457.20352765g/mol
• Monoisotopic Mass: 457.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• pka: 11.69±0.70(Predicted)

Additional information on N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methylphenyl)ethanediamide

Comprehensive Overview of N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methylphenyl)ethanediamide (CAS No. 898407-02-8)

The compound N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methylphenyl)ethanediamide, identified by its CAS No. 898407-02-8, is a specialized organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both piperidine and ethanediamide moieties in its structure suggests potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 2,5-dimethylbenzenesulfonyl group in this molecule, which may contribute to enhanced stability and bioavailability. The piperidin-2-ylethyl segment further adds to its pharmacological profile, making it a candidate for studies related to central nervous system (CNS) disorders. This aligns with current trends in neuroscience research, where piperidine derivatives are explored for their neuroprotective and cognitive-enhancing properties.

The N'-(3-methylphenyl)ethanediamide portion of the molecule introduces an amide linkage, a common feature in many FDA-approved drugs. This structural element is often associated with improved solubility and metabolic resistance, addressing one of the key challenges in modern drug development. Given the growing emphasis on personalized medicine and targeted therapies, this compound's unique architecture positions it as a promising scaffold for further optimization. Discussions in academic forums frequently highlight its potential in kinase inhibition and G-protein-coupled receptor (GPCR) modulation, areas of high relevance in oncology and immunology.

From a synthetic chemistry perspective, the preparation of CAS No. 898407-02-8 involves multi-step organic transformations, including sulfonylation and amide coupling reactions. These methods are well-documented in peer-reviewed literature, reflecting the compound's accessibility for laboratory-scale production. Its molecular weight and logP value (a measure of lipophilicity) fall within ranges typically favorable for drug-like molecules, as per Lipinski's Rule of Five. This has spurred inquiries about its ADME (Absorption, Distribution, Metabolism, Excretion) properties in online scientific communities.

Environmental and safety assessments of this compound indicate it poses no significant ecological hazards under standard handling conditions. Unlike some sulfonamide analogs, it lacks reactive functional groups that might raise toxicity concerns. This aspect is particularly important given increasing regulatory scrutiny on chemical sustainability. Industry databases show rising searches for "green chemistry alternatives" and "biodegradable sulfonamides," suggesting this compound could benefit from such eco-conscious evaluations.

In analytical applications, 898407-02-8 demonstrates characteristic UV absorption and mass spectral patterns that facilitate its identification in complex matrices. Chromatographic methods for its purification and quantification have been optimized, with HPLC-UV being the most cited technique in recent publications. These analytical protocols are frequently requested in online forums by researchers working with heterocyclic sulfonamides or multi-functional amides.

The commercial availability of this compound through specialty chemical suppliers has expanded its accessibility to academic and industrial researchers. Product listings often highlight its potential as a building block for more complex structures, particularly in combinatorial chemistry approaches. This aligns with current market trends favoring fragment-based drug design, where smaller molecules serve as starting points for lead optimization programs.

Patent literature reveals growing interest in this chemical space, with several applications citing related structures for various therapeutic indications. While 898407-02-8 itself may not yet be clinically advanced, its structural features appear in multiple pharmacophore models. This has led to increased discussion in online platforms about "scaffold hopping" strategies and "privileged structures" in medicinal chemistry.

Future research directions for this compound likely include detailed structure-activity relationship (SAR) studies to explore modifications at the 2,5-dimethylphenyl or 3-methylphenyl positions. Such investigations could unlock new biological activities while maintaining favorable physicochemical properties. The scientific community continues to show strong interest in multi-target drug discovery, where molecules like this could play important roles due to their complex pharmacophores.